2-Oxohex-5-enoic acid
Overview
Description
2-Oxohex-5-enoic acid, also known as 2-oxohexenoic acid, is a carboxylic acid found in many foods, plants, and animals. It is an important intermediate in the metabolism of fatty acids and has been studied for its potential therapeutic applications. In
Scientific Research Applications
Synthesis and Chemical Transformations
2-Oxohex-5-enoic acid and its derivatives play a significant role in various chemical synthesis processes. A study by Quesada and Taylor (2005) demonstrates a tandem three-step, one-pot method for converting aldehydes into β-substituted-2-oxohex-5-enoic acids, utilizing sequential Horner-Wadsworth-Emmons olefination, Claisen rearrangement, and ester hydrolysis. This method is optimized using microwave irradiation in water, showcasing the acid's utility in organic synthesis (Quesada & Taylor, 2005).
Metabolism and Biological Degradation
In the field of biochemistry, 2-Oxohex-5-enoic acid has been identified as a metabolite in bacterial degradation processes. Bayly and Dagley (1969) found that Pseudomonas bacteria converted the meta ring-fission product of 4-methylcatechol into a compound consistent with 2-oxohex-4-enoic acid. This study provides insights into the metabolic pathways involving this compound in microbial systems (Bayly & Dagley, 1969).
Pharmacophore Modeling and Cytotoxicity Studies
2-Oxohex-5-enoic acid derivatives have been explored for their potential pharmacological applications. Abdel-Atty et al. (2014) designed and synthesized various (E)-6-(4-substituted phenyl)-4-oxohex-5-enoic acids and evaluated their cytotoxic effects on human tumor cell lines. This study highlights the compound's relevance in drug discovery, particularly in cancer research (Abdel-Atty et al., 2014).
Applications in Material Science and Catalysis
The utility of 2-Oxohex-5-enoic acid extends to material science and catalysis. Schmidt et al. (2006) demonstrated the synthesis of bis-potassium salts of 5-hydroxy-3-oxopent-4-enoic acids from these acid esters, which can be further converted into various heterocycles. This showcases the compound's role in the synthesis of materials with potential industrial applications (Schmidt et al., 2006).
Enzyme-catalyzed Reductions and Biological Synthesis
In enzymatic studies, 2-Oxohex-5-enoic acid derivatives have been employed to understand enzyme-catalyzed reductions. Bhalay et al. (2000) synthesized a series of 2-oxo esters with protected alcohols, using 2-oxo acids including 2-oxohex-5-enoic acid. They utilized a dual enzyme system to convert these acids into enantiopure dihydroxy acids, contributing to our understanding of biocatalytic processes (Bhalay et al., 2000).
properties
IUPAC Name |
2-oxohex-5-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O3/c1-2-3-4-5(7)6(8)9/h2H,1,3-4H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRSUTBIWADPHRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901314754 |
Source
|
| Record name | 2-Oxo-5-hexenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901314754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxohex-5-enoic acid | |
CAS RN |
80003-58-3 |
Source
|
| Record name | 2-Oxo-5-hexenoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=80003-58-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Oxo-5-hexenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901314754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is significant about the synthesis method for 2-oxohex-5-enoic acid described in the research?
A1: The research by [] presents a novel, efficient, and environmentally friendly method for synthesizing 2-oxohex-5-enoic acid. This one-pot method utilizes a three-step sequence: 1. Horner-Wadsworth-Emmons (HWE) olefination 2. Claisen rearrangement 3. Ester hydrolysis
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